Cas no 175401-95-3 (1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-)

1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)- structure
175401-95-3 structure
Product Name:1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-
CAS No:175401-95-3
MF:C15H9N3O2
MW:263.250862836838
CID:112033
PubChem ID:23509758
Update Time:2025-04-18

1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-
    • 2-(4-cyanophenyl)-3H-benzimidazole-5-carboxylic acid
    • 1H-Benzimidazole-6-carboxylicacid,2-(4-cyanophenyl)
    • 2-(2-HYDROXYETHYL)-6-NITRO-2H-1,4-BENZOXAZIN-3(4H)-ONE
    • 2-(4-cyanophenyl)benzimidazole-5-carboxylic acid
    • 2-(4-Cyanophenyl)-1H-benzimidazole-5-carboxylic acid
    • 2-(4-Cyanophenyl)benzimidazole-6-carboxylic acid, AldrichCPR
    • 2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid
    • Oprea1_444400
    • DTXSID30634630
    • HRUUSKALOILBKF-UHFFFAOYSA-N
    • 175401-95-3
    • SCHEMBL1663140
    • 2-(4-Cyanophenyl)benzimidazole-6-carboxylic acid
    • 1H-Benzimidazole-6-carboxylic acid, 2-(4-cyanophenyl)-
    • 2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylicacid
    • 2-(4-Cyanophenyl)-1H-benzimidazole-6-carboxylic acid
    • MDL: MFCD20265213
    • Inchi: 1S/C15H9N3O2/c16-8-9-1-3-10(4-2-9)14-17-12-6-5-11(15(19)20)7-13(12)18-14/h1-7H,(H,17,18)(H,19,20)
    • InChI Key: HRUUSKALOILBKF-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)NC(C1C=CC(C#N)=CC=1)=N2)=O

Computed Properties

  • Exact Mass: 263.06900
  • Monoisotopic Mass: 263.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • PSA: 89.77000
  • LogP: 2.79978

1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylicacid
175401-95-3 97%
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$139 2023-02-02

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